Cas no 1807058-82-7 (3-Bromo-2-(3-chloropropyl)toluene)

• Product Name: 3-Bromo-2-(3-chloropropyl)toluene
• CAS No: 1807058-82-7
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• CID: 5001708
• Update Time: 2025-10-28

3-Bromo-2-(3-chloropropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-chloropropyl)toluene

• Inchi： 1S/C10H12BrCl/c1-8-4-2-6-10(11)9(8)5-3-7-12/h2,4,6H,3,5,7H2,1H3
• InChI Key： MKFCONMUSBWPJS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-2-(3-chloropropyl)toluene

Professional Introduction to 3-Bromo-2-(3-chloropropyl)toluene (CAS No. 1807058-82-7)

3-Bromo-2-(3-chloropropyl)toluene, with the chemical identifier CAS No. 1807058-82-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, characterized by its bromo and chloro substituents on a toluene backbone, has garnered attention due to its versatile applications in the development of novel chemical entities.

The structural uniqueness of 3-Bromo-2-(3-chloropropyl)toluene lies in its combination of a brominated aromatic ring and a chloropropyl side chain. This configuration makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl compounds, which are prevalent in many pharmacologically active agents. 3-Bromo-2-(3-chloropropyl)toluene serves as an excellent starting material for such transformations. For instance, palladium-catalyzed cross-coupling reactions have been extensively explored for the introduction of diverse substituents at the aromatic ring. These reactions not only enhance the complexity of the molecule but also open avenues for exploring novel pharmacological profiles.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug discovery. Researchers have leveraged its reactivity to synthesize derivatives with enhanced binding affinity and selectivity. For example, studies have demonstrated its utility in generating kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify both the aromatic core and the aliphatic side chain allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability.

Advances in computational chemistry have further propelled the use of 3-Bromo-2-(3-chloropropyl)toluene in drug design. Molecular modeling techniques enable researchers to predict the behavior of this compound in biological systems, facilitating the identification of promising lead compounds. Such virtual screening methods have reduced the time and cost associated with traditional high-throughput screening, making drug discovery more efficient.

The synthetic pathways involving CAS No. 1807058-82-7 have also seen significant innovation. Transition-metal-catalyzed reactions, particularly those involving copper and nickel complexes, have emerged as powerful tools for constructing complex molecular architectures. These methods often provide higher yields and selectivity compared to traditional approaches, thereby improving overall process efficiency.

In addition to its pharmaceutical applications, 3-Bromo-2-(3-chloropropyl)toluene has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic electronic materials, such as light-emitting diodes (OLEDs) and conductive polymers. The ability to incorporate bromine and chlorine atoms into these materials can modulate their electronic properties, leading to improved performance.

The environmental impact of synthesizing and handling CAS No. 1807058-82-7 is another area of growing interest. Green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and hazardous byproducts. Researchers are exploring biocatalytic methods and solvent-free reactions to achieve this goal. Such approaches not only align with regulatory requirements but also contribute to a more sustainable chemical industry.

The future prospects of 3-Bromo-2-(3-chloropropyl)toluene are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in advancing both pharmaceuticals and materials science. The continued exploration of its reactivity will undoubtedly lead to innovative solutions across multiple scientific disciplines.